![molecular formula C6H13N3O B1297472 Piperidine-4-carbohydrazide CAS No. 42596-58-7](/img/structure/B1297472.png)
Piperidine-4-carbohydrazide
Overview
Description
Piperidine-4-carbohydrazide is a chemical compound with the molecular formula C6H13N3O . It has a molecular weight of 143.19 . The IUPAC name for this compound is 4-piperidinecarbohydrazide .
Synthesis Analysis
A series of N’-(2,6-diarylpiperidin-4-ylidene)furan-2-carbohydrazide were synthesized by incorporating a hydrazide group in the piperidine moiety . Another series of N’-[(alkyl/aryl)sulfonyl]-1-(phenylsulfonyl)piperidine-4-carbohydrazides were synthesized starting from ethyl piperidine-4-carboxylate .
Molecular Structure Analysis
The InChI code for Piperidine-4-carbohydrazide is 1S/C6H13N3O/c7-9-6(10)5-1-3-8-4-2-5/h5,8H,1-4,7H2,(H,9,10) . This indicates the presence of a piperidine ring with a carbohydrazide functional group attached to the 4th carbon .
Chemical Reactions Analysis
Piperidine-4-carbohydrazide has been used in the synthesis of various derivatives with potential antimicrobial, antioxidant, and anticancer properties . These derivatives were synthesized by incorporating a hydrazide group in the piperidine moiety .
Physical And Chemical Properties Analysis
Piperidine-4-carbohydrazide has a molecular weight of 143.19 . It is recommended to be stored in a refrigerated, dry, cool, and well-ventilated place .
Scientific Research Applications
Anticancer Applications
Piperidine derivatives, including Piperidine-4-carbohydrazide, have shown significant potential in the field of cancer research . They have been observed to regulate several crucial signaling pathways essential for the establishment of cancers such as STAT-3, NF-κB, PI3k/Aκt, JNK/p38-MAPK, TGF-ß/SMAD, Smac/DIABLO, p-IκB etc . These compounds lead to inhibition of cell migration and help in cell cycle arrest to inhibit survivability of cancer cells .
Mechanism of Action
Target of Action
Piperidine-4-carbohydrazide is a compound that has been synthesized and studied for its potential biological activities Piperidine derivatives have been reported to exhibit significant activity against various types of cancers .
Mode of Action
It is known that piperidine derivatives can interact with various targets, leading to changes in cellular processes . For instance, some piperidine derivatives have been found to inhibit the growth of cancer cells .
Biochemical Pathways
Piperidine and its derivatives have been reported to regulate several crucial signaling pathways essential for the establishment of cancers such as stat-3, nf-κb, pi3k/akt, jnk/p38-mapk, tgf-ß/smad, smac/diablo, p-ib, etc .
Pharmacokinetics
Piperidine derivatives have been reported to have optimal oral bioavailability .
Result of Action
Piperidine derivatives have been reported to exhibit several biological activities, including antioxidant, anticancer, and antimicrobial effects .
Action Environment
It is known that the biological activity of piperidine derivatives can be influenced by various factors, including the presence of other compounds and the specific conditions of the environment .
Safety and Hazards
properties
IUPAC Name |
piperidine-4-carbohydrazide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13N3O/c7-9-6(10)5-1-3-8-4-2-5/h5,8H,1-4,7H2,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARKTVCBOWGYYFS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1C(=O)NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00332439 | |
Record name | piperidine-4-carbohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00332439 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Piperidine-4-carbohydrazide | |
CAS RN |
42596-58-7 | |
Record name | 4-Piperidinecarboxylic acid, hydrazide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=42596-58-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | piperidine-4-carbohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00332439 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How do these piperidine-4-carbohydrazide derivatives interact with cholinesterase enzymes and what are the downstream effects of this interaction?
A1: The research papers highlight the use of molecular docking studies to understand the interaction between these derivatives and the enzymes acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) [, ]. While the specific binding interactions are not described in detail, the studies conclude that these compounds demonstrate significant binding affinity to the active sites of both enzymes, suggesting their potential as inhibitors [, ]. Inhibiting AChE and BChE prevents the breakdown of the neurotransmitter acetylcholine, leading to increased acetylcholine levels in the synaptic cleft. This increase in acetylcholine levels is a key mechanism for improving cholinergic neurotransmission, which is often compromised in conditions like Alzheimer's disease.
Q2: What is the relationship between the structure of these piperidine-4-carbohydrazide derivatives and their ability to inhibit AChE and BChE?
A2: Both studies investigate a series of N'-[(alkyl/aryl)sulfonyl]-1-(phenylsulfonyl)piperidine-4-carbohydrazide derivatives with various substituents attached to the core structure [, ]. While specific structure-activity relationships are not extensively detailed, the research indicates that the variations in substituents on the piperidine-4-carbohydrazide scaffold influence the inhibitory activity against AChE and BChE [, ]. This suggests that modifications to the core structure can be explored to optimize the inhibitory potency and selectivity towards specific cholinesterase enzymes. Further research is needed to fully elucidate the structure-activity relationships and guide the design of more potent and selective cholinesterase inhibitors.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.